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Compound of Interest

Compound Name: 4-Ethyl-2,4-dimethylheptane

Cat. No.: B14556577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Ethyl-2,4-dimethylheptane (CAS No.

61868-25-5) is readily available. The following handling and storage procedures are based on

data for structurally similar branched alkanes, such as 4,4-dimethylheptane and 2,4-

dimethylheptane. It is imperative to handle this chemical with caution and to perform a

thorough risk assessment before use.

Chemical and Physical Properties
This section summarizes the known physical and chemical properties of 4-Ethyl-2,4-
dimethylheptane.

Property Value Reference

Molecular Formula C₁₁H₂₄ [1]

Molecular Weight 156.31 g/mol [1]

CAS Number 61868-25-5 [1]

Boiling Point ~178.9 °C

Density ~0.755 g/cm³

Appearance Colorless liquid (presumed)
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Hazard Identification and Classification
Based on data for similar compounds, 4-Ethyl-2,4-dimethylheptane is anticipated to have the

following hazards.

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H336: May cause drowsiness

or dizziness

Aspiration Hazard Category 1
H304: May be fatal if

swallowed and enters airways

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-Ethyl-2,4-dimethylheptane to

minimize exposure.[2]
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PPE Category Specifications

Eye and Face Protection

Tightly fitting safety goggles with side shields

are mandatory. A face shield should be worn

when there is a risk of splashing.[3][4]

Skin and Body Protection

A flame-resistant lab coat must be worn. For

larger quantities, a chemically resistant apron is

recommended. Closed-toe shoes are required.

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) are required. Gloves should be

inspected for any signs of degradation before

use.[3][5]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved

respirator with an organic vapor cartridge should

be used.[3][5]

Experimental Protocols
Safe Handling Protocol

Preparation:

Conduct a pre-work risk assessment.

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have spill containment materials readily accessible.

Handling:

All handling and dispensing of 4-Ethyl-2,4-dimethylheptane should be performed within a

certified chemical fume hood.
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Ground and bond containers when transferring the liquid to prevent static discharge. Use

spark-proof tools.[5]

Avoid inhalation of vapors and direct contact with skin and eyes.

Keep containers tightly closed when not in use.[5]

Post-Handling:

Thoroughly wash hands with soap and water after handling.

Clean and decontaminate all work surfaces.

Properly dispose of any contaminated materials as hazardous waste.

Storage Protocol
Store 4-Ethyl-2,4-dimethylheptane in a cool, dry, and well-ventilated area away from direct

sunlight and sources of ignition.[3][5]

Keep the container tightly closed and properly labeled with the chemical name, CAS number,

and hazard pictograms.[3][5]

Store in a designated flammable liquid storage cabinet.

Segregate from incompatible materials such as oxidizing agents.

Spill Response Protocol
Minor Spills (less than 100 mL) in a Fume Hood:

Alert personnel in the immediate area.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material using non-sparking tools and place it in a sealed,

labeled container for hazardous waste disposal.[3][5]
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Clean the spill area with a suitable solvent, followed by soap and water.

Major Spills (greater than 100 mL) or Spills Outside a Fume Hood:

Evacuate the laboratory immediately and alert others.

If flammable vapors are present, turn off all ignition sources if it is safe to do so.

Close the laboratory doors to contain the vapors.

Contact the institution's emergency response team.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][6]

Diagrams
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Caption: Workflow for handling and storing 4-Ethyl-2,4-dimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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